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Compound of Interest

Compound Name:
3,5-Dimethylpyrazole-1-

carboxamidine nitrate

Cat. No.: B3415802 Get Quote

Introduction
3,5-Dimethylpyrazole-1-carboxamidine nitrate is a compound of significant interest within

pharmaceutical and materials science research. As a derivative of pyrazole, a robust

heterocyclic scaffold, it holds potential for diverse applications, leveraging the unique chemical

properties of the pyrazole ring and the carboxamidine functional group. The nitrate salt form of

this molecule further influences its solubility, stability, and potential applications, particularly in

energetic materials and as a precursor in complex syntheses.

This technical guide provides an in-depth analysis of the spectroscopic characteristics of 3,5-
dimethylpyrazole-1-carboxamidine nitrate. It is designed for researchers, scientists, and

professionals in drug development who require a thorough understanding of its structural

elucidation through modern analytical techniques. We will delve into the interpretation of its

Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass

Spectrometry (MS) data, offering insights into the experimental choices and the correlation

between spectral features and molecular structure.

Molecular Structure
The foundational step in interpreting spectroscopic data is a clear understanding of the

molecule's structure. 3,5-Dimethylpyrazole-1-carboxamidine nitrate consists of a 3,5-

dimethylpyrazole ring functionalized with a carboxamidine group at the 1-position, present as a

nitrate salt.
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Caption: Molecular structure of 3,5-Dimethylpyrazole-1-carboxamidine Nitrate.

Synthesis Pathway
While specific literature detailing the synthesis of 3,5-dimethylpyrazole-1-carboxamidine
nitrate is not readily available, a plausible and commonly employed synthetic route can be

proposed based on established organic chemistry principles. This involves the guanylation of

3,5-dimethylpyrazole followed by salt formation.
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Proposed Synthesis of 3,5-Dimethylpyrazole-1-carboxamidine Nitrate

Step 1: Guanylation

Step 2: Salt Formation

3,5-Dimethylpyrazole

3,5-Dimethylpyrazole-1-carboxamidine
(Free Base)

+

Guanidinylating Agent
(e.g., 1H-Pyrazole-1-carboxamidine)

3,5-Dimethylpyrazole-1-carboxamidine
(Free Base)

3,5-Dimethylpyrazole-1-carboxamidine Nitrate

+

Nitric Acid (HNO3)

Proposed ESI-MS Fragmentation of 3,5-Dimethylpyrazole-1-carboxamidine

[C6H10N4 + H]+ 
 m/z = 139

[C5H8N2 + H]+ 
 m/z = 97 

 (3,5-Dimethylpyrazole)

- CH3N2

[CH3N2]+ 
 m/z = 43 

 (Guanidinium fragment)

- C5H7N2
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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